Cas no 1806761-94-3 (Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806761-94-3
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4841404
• Update Time: 2025-06-15

Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-6-4-15-7(9(16)18-2)5(3-11)8(6)19-10(12,13)14/h4H,3H2,1-2H3
• InChI Key： UWOMUQSLFCZZAI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806761-94-3): A Comprehensive Overview

Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806761-94-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates several functional groups, including a bromomethyl substituent, a 5-methoxy group, and a 4-(trifluoromethoxy) moiety, which contribute to its reactivity and potential applications in medicinal chemistry.

The bromomethyl group in Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy due to its electrophilic nature. This feature makes it an excellent candidate for further functionalization through nucleophilic substitution reactions, enabling the construction of more complex molecular architectures. Such reactivity is highly valuable in the development of novel pharmaceutical agents, where precise control over molecular structure is essential for achieving desired biological activity.

The presence of the 5-methoxy and 4-(trifluoromethoxy) groups adds additional layers of functionality to the compound. The methoxy group is a common pharmacophore that can influence both the solubility and metabolic stability of drug candidates. On the other hand, the trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity to biological targets. These features make Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate a promising building block for the synthesis of next-generation therapeutics.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound's structural framework aligns well with several pharmacological targets, including kinases and transcription factors. For instance, studies have shown that pyridine derivatives can exhibit potent inhibitory activity against certain kinases, making them valuable candidates for anticancer drug development. The unique combination of functional groups in Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate positions it as a key intermediate in the synthesis of such inhibitors.

The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate drug-like properties such as lipophilicity and binding affinity. This group can significantly enhance the bioavailability of drug candidates by improving their interaction with biological membranes. Furthermore, its presence can also influence metabolic pathways, potentially leading to increased drug half-life and reduced toxicity. These properties make Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate an attractive scaffold for medicinal chemists seeking to develop novel therapeutics with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound in drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization of the bromomethyl group, allowing for rapid diversification of molecular structures. These methods have been instrumental in generating libraries of pyridine derivatives with tailored biological activities. The ease with which Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate can be modified has made it a cornerstone in many synthetic strategies aimed at identifying novel lead compounds.

The compound's potential extends beyond kinase inhibition. Emerging research suggests that it may also exhibit activity against other therapeutic targets, including enzymes involved in inflammation and immune response. For example, pyridine derivatives have been shown to modulate the activity of cyclooxygenases (COX) and lipoxygenases (LOX), which are key enzymes in inflammatory pathways. By targeting these enzymes, Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate could serve as a precursor for developing anti-inflammatory agents with improved efficacy and reduced side effects.

In conclusion, Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806761-94-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the bromomethyl, 5-methoxy, and 4-(trifluoromethoxy) groups, make it an invaluable intermediate for synthesizing bioactive molecules targeting various disease pathways. The growing body of research on pyridine derivatives underscores their importance in drug discovery, and Methyl 3-(bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate is poised to play a crucial role in this ongoing effort.